![molecular formula C8H10N2O2S B6590140 2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide CAS No. 1002880-81-0](/img/no-structure.png)
2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide
Overview
Description
2-Methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide, also known as 2MTHAH, is a synthetic compound that has been widely studied for its potential applications in scientific research. Its structure is composed of a thiophene ring, a methylene group, and an acetohydrazide group. This compound has been used in various laboratory experiments, including those related to biochemistry, physiology, and pharmacology.
Mechanism of Action
2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide acts as a ligand for binding with metal ions, such as copper and iron. The binding of the compound to the metal ions results in the formation of a coordination complex, which can then be used to study the interactions between the metal ions and other molecules. This coordination complex can also be used to catalyze certain reactions.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, as well as to reduce inflammation in the body. It has also been found to possess antioxidant properties, which may be beneficial for treating certain diseases.
Advantages and Limitations for Lab Experiments
The use of 2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide in laboratory experiments has several advantages. It is easily synthesized and is of high purity and quality. Furthermore, it is relatively stable and has a low toxicity. However, its use in laboratory experiments can also be limited by its low solubility in water and its tendency to form coordination complexes with certain metals.
Future Directions
The potential applications of 2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide are still being explored. Future research could focus on further optimizing the synthesis process, as well as exploring new uses for the compound in biochemistry, physiology, and pharmacology. Additionally, research could also focus on further exploring the biochemical and physiological effects of this compound, as well as its potential as an antioxidant. Finally, research could also focus on further exploring the mechanisms of action of this compound, as well as its potential as a ligand for binding with metal ions.
Synthesis Methods
2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide can be synthesized by a three-step process involving the reaction of thiophene-2-carboxaldehyde with hydrazine hydrate, followed by the reaction of the resulting product with methoxyacetyl chloride, and finally the reaction of the resulting product with hydrazine hydrate. The synthesis process has been optimized to ensure that the final product is of high purity and quality.
Scientific Research Applications
2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide has been widely used in scientific research due to its ability to act as a ligand for binding with metal ions. The compound has been used in various laboratory experiments, including those related to biochemistry, physiology, and pharmacology. It has also been used in the production of drugs, as well as in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide involves the condensation of 2-methoxyacetohydrazide with thiophene-2-carbaldehyde in the presence of a suitable catalyst.", "Starting Materials": [ "2-methoxyacetohydrazide", "thiophene-2-carbaldehyde", "catalyst" ], "Reaction": [ "To a stirred solution of 2-methoxyacetohydrazide in a suitable solvent, add thiophene-2-carbaldehyde and a catalytic amount of catalyst.", "Heat the reaction mixture under reflux for a suitable period of time.", "Allow the reaction mixture to cool to room temperature and filter the resulting solid.", "Wash the solid with a suitable solvent and dry under vacuum to obtain the desired product." ] } | |
CAS RN |
1002880-81-0 |
Molecular Formula |
C8H10N2O2S |
Molecular Weight |
198.2 |
Purity |
98 |
Origin of Product |
United States |
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